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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive analysis of the oxidation state of chromium in

barium dichromate (BaCr₂O₇), a compound notable for its strong oxidizing properties.

Understanding the electronic state of chromium is fundamental to harnessing its reactivity,

assessing its toxicological profile, and developing its applications in chemical synthesis and

materials science. This guide covers the theoretical determination of the chromium oxidation

state and outlines key experimental protocols for its empirical verification.

Theoretical Determination of Oxidation State
The oxidation state of an atom in a compound represents its degree of electron loss. It is a

critical parameter for predicting chemical behavior. For barium dichromate, the oxidation state

of chromium can be determined by applying the principle of charge neutrality.

1.1 Principle of Charge Neutrality

In any neutral chemical compound, the sum of the oxidation states of all constituent atoms

must equal zero. Barium dichromate (BaCr₂O₇) is a stable, neutral ionic compound formed

from a barium cation (Ba²⁺) and a dichromate anion (Cr₂O₇²⁻).[1]

1.2 Rules for Assignment

The calculation relies on established rules for the oxidation states of specific elements:
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Group 2 Metals (Alkaline Earth Metals): Barium (Ba) is in Group 2 of the periodic table and

almost invariably exhibits a +2 oxidation state in its compounds.[2]

Oxygen: In the vast majority of its compounds, including dichromates, oxygen is assigned an

oxidation state of -2.[2]

1.3 Calculation

Given the chemical formula BaCr₂O₇, an equation can be formulated to solve for the unknown

oxidation state of chromium (Cr), denoted as x:

(Oxidation State of Ba) + 2 × (Oxidation State of Cr) + 7 × (Oxidation State of O) = 0

Substituting the known values:

(+2) + 2(x) + 7(-2) = 0

Solving the equation:

2 + 2x - 14 = 0 2x - 12 = 0 2x = 12 x = +6

Thus, the oxidation state of each chromium atom in barium dichromate is +6. This high

oxidation state, often referred to as hexavalent chromium or Cr(VI), is responsible for the

compound's powerful oxidizing capabilities.[3][4]

1.4 Data Presentation

The oxidation states of the elements in barium dichromate are summarized below.

Element Symbol
Quantity in
Formula

Oxidation
State

Total Charge
Contribution

Barium Ba 1 +2 +2

Chromium Cr 2 +6 +12

Oxygen O 7 -2 -14

Total BaCr₂O₇ 0
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Visualization of Logical Workflow
The following diagram illustrates the logical process for determining the oxidation state of

chromium based on the principle of charge neutrality.
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Equation Formulation

Known Oxidation States (OS)

Substitution & Calculation

Barium Dichromate (BaCr₂O₇)

Principle: Overall charge is zero
Σ(Oxidation States) = 0

(1 × OS of Ba) + (2 × OS of Cr) + (7 × OS of O) = 0

(1 × +2) + (2 × x) + (7 × -2) = 0

OS of Ba = +2
(Group 2 Metal)

OS of O = -2
(Common Oxide)

OS of Cr = x
(To be determined)

2 + 2x - 14 = 0

2x - 12 = 0

2x = 12

x = +6

Result:
Oxidation State of Chromium is +6

Click to download full resolution via product page

Caption: Logical workflow for determining the oxidation state of Cr.
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Experimental Protocols for Verification
While the oxidation state can be determined theoretically, experimental verification is crucial for

confirming the chemical state, especially in complex materials or reaction products. The

following are standard methodologies for such a determination.

3.1 Method 1: X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental

composition and chemical state of the elements within a material. The binding energy of core

electrons is sensitive to the oxidation state of the atom.[5]

Experimental Protocol:

Sample Preparation: A small amount of finely ground barium dichromate powder is

mounted onto a sample holder using conductive carbon tape. The sample must be handled

with care due to the toxicity of Cr(VI) compounds.

Instrument Setup: The analysis is performed in an XPS system, such as a Kratos Axis Ultra

spectrometer, under ultra-high vacuum conditions (<10⁻⁸ torr) to prevent surface

contamination. A monochromatic Al Kα X-ray source (1486.6 eV) is used for irradiation.[6]

Charge Neutralization: A low-energy electron flood gun is utilized to prevent surface charging

of the insulating powder sample.[6]

Data Acquisition:

A survey scan (0-1200 eV binding energy) is first acquired to identify all elements present

on the surface.

High-resolution scans are then performed over the Cr 2p, Ba 3d, and O 1s regions. For

the Cr 2p region, a pass energy of 20 eV is typically used to achieve high spectral

resolution.[7]

Data Analysis:

The spectra are charge-referenced by setting the adventitious carbon C 1s peak to 284.8

eV.
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The high-resolution Cr 2p spectrum is analyzed. The binding energy of the Cr 2p₃/₂ peak

for Cr(VI) is expected to be approximately 579.5 - 580.0 eV.[7][8] This is distinctly higher

than the binding energy for Cr(III) species (approx. 576-577 eV).

The presence of a single, well-defined peak at the characteristic energy for Cr(VI) would

confirm the +6 oxidation state.

3.2 Method 2: Redox Titration

This classical chemical method quantifies the amount of an oxidizing agent (dichromate) by

reacting it with a known excess of a standard reducing agent, followed by back-titration.

Experimental Protocol:

Preparation of Solutions:

Analyte: Accurately weigh a sample of barium dichromate and dissolve it in deionized

water, followed by acidification with dilute sulfuric acid (e.g., 1 M H₂SO₄).

Titrant: Prepare a standardized solution of a reducing agent, such as 0.1 N ferrous

ammonium sulfate (Mohr's salt, Fe(NH₄)₂(SO₄)₂·6H₂O).[9]

Indicator: Prepare a redox indicator solution, such as N-phenylanthranilic acid or

diphenylamine sulfonate.[10][11]

Titration Procedure:

Pipette a precise volume (e.g., 25.00 mL) of the acidified barium dichromate solution into

a clean Erlenmeyer flask.

Add 2-3 drops of the redox indicator. The initial solution color will be yellow-orange due to

the dichromate ion.

Titrate the solution with the standardized ferrous ammonium sulfate solution from a

burette. The Fe²⁺ ions will reduce the Cr₂O₇²⁻ ions to Cr³⁺.[10]

The reaction is: 6Fe²⁺ + Cr₂O₇²⁻ + 14H⁺ → 6Fe³⁺ + 2Cr³⁺ + 7H₂O
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Endpoint Determination:

As the titration proceeds, the solution color will change from yellow-orange to a murky

green due to the formation of Cr³⁺ ions.

The endpoint is reached when a slight excess of Fe²⁺ has been added, causing the

indicator to change color sharply. For N-phenylanthranilic acid, the change is from the

green of Cr³⁺ to a distinct violet-purple.[10]

Calculation:

Use the volume and concentration of the ferrous ammonium sulfate titrant to calculate the

moles of dichromate in the original sample.

This quantitative determination confirms the presence and amount of Cr(VI), thereby

validating its +6 oxidation state in the parent compound.

Conclusion
Through theoretical calculation based on the principle of charge neutrality, the oxidation state of

chromium in barium dichromate is unequivocally determined to be +6. This high oxidation

state is the defining chemical feature of the compound, conferring its strong oxidizing

properties. The assignment is further verifiable through advanced spectroscopic techniques like

XPS, which can directly probe the electronic environment of the chromium atoms, and classical

methods such as redox titration, which quantify the oxidizing capacity of the Cr(VI) species.

This fundamental understanding is essential for professionals engaged in research and

development involving chromium-based reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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